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Compound of Interest

Compound Name: uPSEM792

Cat. No.: B12372750 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

personal protective equipment (PPE), operational procedures, and disposal plans for the novel

research chemical uPSEM792. Adherence to these protocols is crucial for maintaining a safe

research environment.

Summary of Quantitative Data
A clear understanding of a compound's physical and chemical properties is the first step in safe

handling. The following table summarizes key quantitative data for uPSEM792 hydrochloride.

Property Value Source(s)

Molecular Weight 277.75 g/mol [1][2]

Solubility in Water 100 mM (27.77 mg/mL) [1][2]

Solubility in DMSO ≥ 100 mg/mL [3]

Storage Temperature -20°C for long-term storage [1][2]

Solution Storage

Prepare fresh daily; can be

stored at -20°C for up to one

month

[4]

Binding Affinity (Ki)
0.7 nM for PSAM4-GlyR; <10

nM for PSAM4-5HT3
[1]
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Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for uPSEM792 hydrochloride states that it is not a

hazardous substance or mixture, it is prudent to adhere to standard laboratory safety practices.

The following PPE is recommended when handling uPSEM792 in a research setting:

Lab Coat: A standard laboratory coat should be worn to protect street clothes from potential

contamination.

Eye Protection: Safety glasses with side shields or safety goggles are mandatory to protect

the eyes from splashes.

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin contact.

Gloves should be inspected before use and changed immediately if contaminated.

Respiratory Protection: While not explicitly required by the SDS, it is good practice to handle

the solid compound in a well-ventilated area. Use a fume hood if there is a potential for

aerosolization.

Experimental Protocol: Preparation of uPSEM792
Solution for In Vivo Studies
This protocol details the preparation of a uPSEM792 hydrochloride solution for subcutaneous

or intravenous administration in animal models, based on methodologies cited in published

research.[5]

Materials:

uPSEM792 hydrochloride powder

Sterile saline solution (0.9% NaCl)

Sterile water for injection

Vortex mixer

Sterile syringe filters (0.22 µm)
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Sterile vials

Procedure:

Calculate the required mass of uPSEM792 hydrochloride based on the desired

concentration and final volume. Note: Dosages in non-human primate studies have been

reported at 0.87 mg/kg.[5]

Weigh the uPSEM792 hydrochloride powder accurately in a sterile, tared container.

Dissolve the powder in a small volume of sterile water. uPSEM792 hydrochloride is soluble

in water up to 100 mM.[1][2]

Gently vortex the solution until the solid is completely dissolved.

Bring the solution to the final desired volume with sterile saline.

Sterilize the solution by passing it through a 0.22 µm sterile syringe filter into a sterile vial.

Label the vial clearly with the compound name, concentration, date of preparation, and

initials of the preparer.

For immediate use: Solutions should ideally be prepared fresh on the day of the experiment.

[4]

For short-term storage: If necessary, the solution can be stored at -20°C for up to one month.

[4] Before use, thaw the solution and ensure no precipitation has occurred.

Operational and Disposal Plans
A systematic approach to the entire lifecycle of a research chemical, from receipt to disposal,

minimizes risks and ensures regulatory compliance.

Receiving and Storage
Upon receipt, verify the integrity of the container.

Store the solid compound in a tightly sealed container at -20°C.[1][2]
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Maintain an accurate inventory of the chemical.

Handling
Always handle the compound in a designated and well-ventilated laboratory area.

Avoid inhalation of the powder and contact with skin and eyes.

After handling, wash hands thoroughly.

Disposal
As uPSEM792 is classified as a non-hazardous substance, the disposal of small quantities

typically follows institutional guidelines for non-hazardous chemical waste.

Solid Waste: Dispose of in the appropriate non-hazardous solid waste container.

Liquid Waste: Aqueous solutions can generally be disposed of down the drain with copious

amounts of water, in accordance with local regulations.

Contaminated Materials: Used gloves, weigh boats, and other disposables that have come

into contact with uPSEM792 should be disposed of in the designated laboratory solid waste

stream.

Always consult and follow your institution's specific waste disposal policies.

Logical Workflow for uPSEM792 Handling
The following diagram illustrates the key stages in the lifecycle of uPSEM792 within a

laboratory setting, from acquisition to final disposal.
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Caption: Workflow for the safe handling and disposal of uPSEM792.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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